Cas no 1976877-18-5 (2-(3-Methoxypiperidin-1-yl)nicotinic acid)

2-(3-Methoxypiperidin-1-yl)nicotinic acid is a specialized heterocyclic compound featuring a nicotinic acid core substituted with a 3-methoxypiperidine moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The methoxy group enhances solubility and bioavailability, while the piperidine ring contributes to conformational flexibility, facilitating interactions with biological targets. Its dual functionality—carboxylic acid and tertiary amine—allows for versatile derivatization, enabling applications in drug discovery, particularly as a building block for kinase inhibitors or receptor modulators. The compound's stability under standard conditions and compatibility with common synthetic methodologies further underscore its utility in medicinal chemistry and intermediate synthesis.

2-(3-Methoxypiperidin-1-yl)nicotinic acid structure

1976877-18-5 structure

Product Name:2-(3-Methoxypiperidin-1-yl)nicotinic acid

CAS No:1976877-18-5

MF:C₁₂H₁₆N₂O₃

MW:236.267043113708

CID:5720512

PubChem ID:102958696

Update Time:2025-06-07

2-(3-Methoxypiperidin-1-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

- AKOS026709398
- 2-(3-methoxypiperidin-1-yl)nicotinic acid
- 2-(3-methoxypiperidin-1-yl)pyridine-3-carboxylic acid
- F1907-4960
- 1976877-18-5
- 3-Pyridinecarboxylic acid, 2-(3-methoxy-1-piperidinyl)-
- 2-(3-Methoxypiperidin-1-yl)nicotinic acid
- Inchi： 1S/C12H16N2O3/c1-17-9-4-3-7-14(8-9)11-10(12(15)16)5-2-6-13-11/h2,5-6,9H,3-4,7-8H2,1H3,(H,15,16)
- InChI Key： UGZSEIKCYBGCPK-UHFFFAOYSA-N
- SMILES： O(C)C1CN(C2C(C(=O)O)=CC=CN=2)CCC1

Computed Properties

Exact Mass: 236.11609238g/mol
Monoisotopic Mass: 236.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 62.7Å²

Experimental Properties

Density: 1.26±0.1 g/cm3(Predicted)
Boiling Point: 412.0±45.0 °C(Predicted)
pka: 2.01±0.36(Predicted)

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M172476-100mg	2-(3-Methoxypiperidin-1-yl)nicotinic Acid	1976877-18-5		100mg	$ 95.00	2022-06-04
TRC	M172476-500mg	2-(3-Methoxypiperidin-1-yl)nicotinic Acid	1976877-18-5		500mg	$ 365.00	2022-06-04
TRC	M172476-1g	2-(3-Methoxypiperidin-1-yl)nicotinic Acid	1976877-18-5		1g	$ 570.00	2022-06-04
Life Chemicals	F1907-4960-0.25g	2-(3-methoxypiperidin-1-yl)nicotinic acid	1976877-18-5	95%+	0.25g	$361.0	2023-09-07
Life Chemicals	F1907-4960-0.5g	2-(3-methoxypiperidin-1-yl)nicotinic acid	1976877-18-5	95%+	0.5g	$380.0	2023-09-07
Life Chemicals	F1907-4960-1g	2-(3-methoxypiperidin-1-yl)nicotinic acid	1976877-18-5	95%+	1g	$401.0	2023-09-07
Life Chemicals	F1907-4960-2.5g	2-(3-methoxypiperidin-1-yl)nicotinic acid	1976877-18-5	95%+	2.5g	$802.0	2023-09-07
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Life Chemicals	F1907-4960-10g	2-(3-methoxypiperidin-1-yl)nicotinic acid	1976877-18-5	95%+	10g	$1684.0	2023-09-07